Cas no 61679-27-4 (N-(3-Aminophenyl)-N-methylacetamide)

• Product Name: N-(3-Aminophenyl)-N-methylacetamide
• CAS No: 61679-27-4
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD02657491
• CID: 470350
• PubChem ID: 10607115
• Update Time: 2025-06-11

N-(3-Aminophenyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Aminophenyl)-N-methylacetamide
• Acetamide, N-(3-aminophenyl)-N-methyl-
• aminophenylmethylacetamide
• N-(3'-amino-phenyl)-N-methyl-acetamide
• N-(3-anilino)-N-methylacetamide
• N-Acetyl-N-methyl-m-phenylendiamin
• A868653
• SCHEMBL2020210
• AKOS003626106
• SB76608
• EN300-96659
• Z802628524
• FT-0681226
• UVSPIVSEYIORPC-UHFFFAOYSA-N
• J-522991
• MFCD02657491
• MS-1770
• 61679-27-4
• DTXSID50442355
• 3'-amino-N-methylacetanilide
• DA-04389
• G32906
• STL069453

• MDL： MFCD02657491
• Inchi： 1S/C9H12N2O/c1-7(12)11(2)9-5-3-4-8(10)6-9/h3-6H,10H2,1-2H3
• InChI Key： UVSPIVSEYIORPC-UHFFFAOYSA-N
• SMILES： O=C(C)N(C)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 164.09500
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Melting Point: 116-118°
• PSA: 46.33000
• LogP: 1.83270

N-(3-Aminophenyl)-N-methylacetamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(3-Aminophenyl)-N-methylacetamide

Comprehensive Overview of N-(3-Aminophenyl)-N-methylacetamide (CAS No. 61679-27-4): Properties, Applications, and Industry Insights

N-(3-Aminophenyl)-N-methylacetamide (CAS No. 61679-27-4) is an organic compound widely recognized for its role as a versatile intermediate in pharmaceutical and chemical synthesis. This aromatic amide derivative features both an acetamide and a primary amine functional group, making it valuable for constructing complex molecules. Its molecular formula, C₉H₁₂N₂O, and structural specificity have garnered attention in research on drug discovery and material science.

In recent years, the demand for high-purity intermediates like N-(3-Aminophenyl)-N-methylacetamide has surged due to advancements in targeted therapeutics and green chemistry. Researchers frequently inquire about its synthetic pathways, with common search queries including "optimized synthesis of 61679-27-4" or "N-methylacetamide derivatives applications." The compound’s stability under mild conditions and compatibility with catalytic reactions further enhance its utility.

From an industrial perspective, CAS 61679-27-4 is often employed in the production of azo dyes, agrochemicals, and specialty polymers. Its amine group allows for facile functionalization, enabling modifications to tailor properties such as solubility or reactivity. Environmental concerns have also driven interest in sustainable synthesis methods for this compound, aligning with global trends toward eco-friendly manufacturing.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing N-(3-Aminophenyl)-N-methylacetamide. Purity standards (>98%) are rigorously maintained to meet pharmaceutical-grade requirements, addressing frequent user questions such as "how to verify 61679-27-4 purity." Regulatory compliance, including REACH and GMP guidelines, ensures safe handling and scalability.

Emerging applications in bioconjugation and proteomics highlight the compound’s adaptability. For instance, its amino group can form stable linkages with biomolecules, supporting innovations in diagnostic reagents. This aligns with the growing market for precision medicine, where intermediates like CAS 61679-27-4 play a pivotal role.

In summary, N-(3-Aminophenyl)-N-methylacetamide exemplifies the intersection of chemical innovation and industrial practicality. Its multifaceted uses, coupled with stringent quality benchmarks, position it as a critical component in modern chemistry. Future research may explore its potential in nanotechnology or catalysis, further expanding its scientific and commercial relevance.